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Citalopram hydrobromide stock solution
preparation and storage stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Citalopram Hydrobromide

CAS No.: 59729-32-7

Cat. No.: S523860

Citalopram Hydrobromide: Chemical & Physical Profile

Understanding the basic properties of your compound is the first step. The table below summarizes the key

information available from the search results.

Property Details

Generic Name Citalopram, hydrobromide salt [1]

CAS Number 59729-32-7 [1]

Molecular Formula C20H21FN20 « HBr [1]

Molecular Weight 405.3 g/mol [1]

Appearance White to Off-White Solid [1]

Purity >95% (for the available reference standard) [1]

Recommended Storage 2°C to 8°C; protect from light and moisture for the solid form [2] [1].
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Suggested Stock Solution Preparation & Handling

In the absence of a specific published protocol, the following workflow and guidelines outline a logical

approach for preparing a stock solution of Citalopram hydrobromide in a research setting.

(Weigh Citalopram HBr powdea

Select solvent
(e.g., DMSO, Water)
Calculate mass for
target molarity

:

Dissolve powder in solvent
(Vortex/Sonicate as needed)

Aliquot solution
into small vials
Store at recommended
conditions

Record details:
Date, Molarity, Batch

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s523860?utm_src=pdf-body
https://www.smolecule.com/products/s523860?utm_src=pdf-body-img
https://www.smolecule.com/products/s523860?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Methodology

e Solvent Selection: The choice of solvent depends on your experimental application.
o Dimethyl Sulfoxide (DMSO): A common solvent for preparing high-concentration stock
solutions (e.g., 10-100 mM) for in vitro assays.
o Water or Buffered Saline: Citalopram hydrobromide is the salt form and may have sufficient
solubility in aqueous solutions for lower concentration stocks. Verify solubility experimentally.
e Preparation:
o Calculate the required mass of the powder to achieve your desired molarity and final volume.
o Dissolve the accurately weighed powder in the chosen solvent. Gentle vortexing or brief
sonication in a water bath can aid in complete dissolution.
o Use sterile, high-quality labware to prevent contamination.

Storage & Stability Best Practices

¢ Aliquoting: Aliquot the stock solution into small, single-use vials to prevent repeated freeze-thaw
cycles and exposure to temperature fluctuations, which can degrade the compound and affect your
experimental results [1].

e Temperature: For solid powder, store at 2°C to 8°C [1]. For stock solutions, the standard practice is
to store at -20°C or below for long-term stability. The stability of Citalopram HBr in solution at various
temperatures and over time has not been established in the search results and should be determined
experimentally.

e Container: Use amber vials or protect from light, as many organic compounds are photosensitive.
Ensure containers are tightly sealed to prevent evaporation and absorption of moisture [2] [3].

Stability Assessment & Troubleshooting

Since explicit stability data for solutions is not available, you will need to establish it for your specific

conditions. The following table outlines common issues and verification methods.

Issue Possible Cause Troubleshooting & Verification

Precipitation  Solvent evaporation, Visually inspect solutions before use. Warm to room
temperature change, temperature and mix gently. If precipitation persists,
over-saturation. consider a fresh aliquot or re-preparing the solution.
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Issue

Loss of
Activity

Variable
Results

Possible Cause Troubleshooting & Verification

Chemical degradation Compare the biological activity of a new stock solution
over time, improper with an old one in a standardized assay (e.g., an IC50
storage. assay). A rightward shift in the dose-response curve

suggests degradation.

Degradation, Implement regular re-preparation of stock solutions
contamination, based on your experimentally determined stability period.
inaccurate concentration.

Recommended Experimental Protocol for Stability Verification:

¢ Analytical Method: Use High-Performance Liquid Chromatography (HPLC) to assess chemical

purity.

¢ Procedure:

o

Prepare a fresh stock solution and analyze it immediately to establish a "time zero"
chromatogram.

Store aliquots of the solution under your standard storage conditions (e.g., -20°C).

At regular time points (e.g., 1, 3, 6, 12 months), thaw an aliquot and re-analyze it via HPLC.
Monitor for the appearance of new peaks (degradants) and a decrease in the main Citalopram
peak area.

e Acceptance Criterion: Acommon benchmark is to consider the solution stable if the purity remains
295% of the initial value.

Key Takeaways & Critical Gaps

¢ Available Data: The core chemical identity and recommended storage for the solid form are
established (2°C to 8°C) [1].
e Critical Gaps: The search results do not contain specific data on:

o

o

(o]

The solubility of Citalopram HBr in various solvents.

The stability (half-life) of Citalopram HBr in solution (DMSO, water, etc.) at different
temperatures (-20°C, 4°C, room temperature).

A peer-reviewed protocol for preparing a stock solution.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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